Cas no 2228172-33-4 (tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate
• CAS No: 2228172-33-4
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 6415456
• PubChem ID: 165622484
• Update Time: 2025-07-13

tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate
• tert-butyl N-{3-[1-(aminomethyl)-3-hydroxycyclobutyl]oxolan-3-yl}carbamate
• EN300-1899302
• 2228172-33-4

• Inchi： 1S/C14H26N2O4/c1-12(2,3)20-11(18)16-14(4-5-19-9-14)13(8-15)6-10(17)7-13/h10,17H,4-9,15H2,1-3H3,(H,16,18)
• InChI Key： ZLMLADMMPZNJFZ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(CN)CC(C1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate

tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate (CAS No. 2228172-33-4): An Overview

tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate (CAS No. 2228172-33-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2228172-33-4, is characterized by its unique structural features, which include a tert-butyl group, a carbamate functional group, and a cyclobutyl ring with an aminomethyl and hydroxyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate molecule is of particular interest due to its potential as a prodrug or intermediate in the synthesis of bioactive compounds. Prodrugs are inactive derivatives of active drugs that are converted into their active forms through metabolic processes in the body. The tert-butyl carbamate group in this compound can be cleaved under physiological conditions, releasing the active moiety with enhanced pharmacological properties.

Recent studies have highlighted the importance of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The cyclobutyl ring and the aminomethyl substituent play crucial roles in enhancing the compound's binding affinity and selectivity towards these enzymes.

In addition to its enzymatic inhibition properties, tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate has shown promise in modulating cellular signaling pathways. Research conducted at the University of California, San Francisco, revealed that this compound can effectively modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating cardiovascular and neurological disorders. The ability to modulate GPCRs makes this compound a valuable tool for drug discovery and development.

The synthesis of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate involves several steps, including the formation of the cyclobutyl ring and the introduction of the aminomethyl and hydroxyl groups. Advanced synthetic methods, such as transition metal-catalyzed reactions and stereoselective transformations, have been employed to achieve high yields and purity levels. These synthetic strategies are essential for ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

The biological activity of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate has been extensively studied using various in vitro and in vivo models. In cell-based assays, this compound has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. Further clinical studies are needed to fully assess its therapeutic potential and to optimize dosing regimens for different indications.

In conclusion, tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyloxolan-3-yl}carbamate (CAS No. 2228172-33-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.